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Compound of Interest

Compound Name: 2-Hydroxybenzophenone

Cat. No.: B104022 Get Quote

A Comparative Guide to the Performance of 2-Hydroxybenzophenone in Polymer Matrices

For researchers, scientists, and drug development professionals, selecting the appropriate UV

stabilizer is critical for ensuring the integrity and longevity of polymeric materials. This guide

provides a detailed comparison of 2-Hydroxybenzophenone (a member of the benzophenone

class of UV absorbers) against other common stabilizers across various polymer matrices. The

performance is benchmarked based on key metrics including photostabilization, color stability,

mechanical property retention, and migration resistance.

Mechanism of Action: 2-Hydroxybenzophenone
2-Hydroxybenzophenones function as UV absorbers by converting harmful ultraviolet

radiation into harmless thermal energy. This process, facilitated by an intramolecular hydrogen

bond, involves an excited-state intramolecular proton transfer (ESIPT) mechanism. Upon

absorbing UV photons, the molecule transitions to an excited state and undergoes

tautomerization to an enol-quinone structure, which then relaxes back to the ground state,

dissipating the energy as heat. This cycle prevents the UV energy from breaking chemical

bonds within the polymer.[1][2][3]
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Caption: Photostabilization cycle of 2-Hydroxybenzophenone.

Performance Comparison Data
The following tables summarize the performance of 2-Hydroxybenzophenone (and its

common commercial variant, Chimassorb® 81) in comparison to other UV stabilizers in

polyethylene (PE), polypropylene (PP), polyvinyl chloride (PVC), and polyethylene

terephthalate (PET).

Table 1: Photostabilization and Color Stability
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Polymer
Matrix

UV
Stabilizer
(Concentrat
ion)

Test
Measureme
nt

Result Source(s)

LDPE

Chimassorb®

81

(Benzopheno

ne)

UV

Absorption

Light

Absorption

Efficacy

Moderate [4]

LDPE

Tinuvin® 326

(Benzotriazol

e)

UV

Absorption

Light

Absorption

Efficacy

High [4]

HDPE

UV-531

(Benzopheno

ne) +

Antioxidants

Accelerated

Weathering

(1600 h)

Elongation at

Break

Good

retention

HDPE

UV-326

(Benzotriazol

e) +

Antioxidants

Accelerated

Weathering

(1200 h)

Elongation at

Break

High

retention (up

to 1200h)

[5]

PP
Control (No

Stabilizer)

Accelerated

Weathering

Yellowness

Index (ΔYI)
High increase [6]

PP
Benzophenon

e-type

Accelerated

Weathering

Yellowness

Index (ΔYI)

Reduced

yellowing
[7]

PP

HALS

(Hindered

Amine Light

Stabilizer)

Accelerated

Weathering

Yellowness

Index (ΔYI)

Superior

reduction in

yellowing

[7]

PVC
Control (No

Stabilizer)

UV Irradiation

(300 h)

Weight Loss

(%)
~0.7% [8]

PVC
Benzophenon

e-type
UV Irradiation Yellowness

Prevents

carotinoid

formation

[9]
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Silicone

Elastomer

Control (Red

Pigment)

Accelerated

Weathering

(1000 h)

Color Change

(ΔE)
9.57 [10]

Silicone

Elastomer

Chimassorb®

81 (1% w/w)

(Red

Pigment)

Accelerated

Weathering

(1000 h)

Color Change

(ΔE)
5.49 [10]

Silicone

Elastomer

Uvinul® 5050

(HALS, 1%

w/w) (Red

Pigment)

Accelerated

Weathering

(1000 h)

Color Change

(ΔE)
7.47 [10]

Table 2: Mechanical Property Retention
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Polymer
Matrix

UV
Stabilizer

Test
Duration

Property
Measured

Retention
(%)

Source(s)

LDPE
Control (No

Stabilizer)

90 days

(Natural

Weathering)

Tensile

Strength

Significant

Decrease
[11]

LDPE
With

Antioxidants

90 days

(Natural

Weathering)

Tensile

Strength

Improved

Stability
[11]

HDPE

UV-531

(Benzopheno

ne) +

Antioxidants

1600 h

(Accelerated

Weathering)

Elongation at

Break
>700% [5]

PET Film

(Virgin)
None

2 h (UV

Exposure)

Elongation at

Break

Decreased

from 20.6%

to 5.2%

[12]

PET Film

(50%

Recycled)

None
1 h (UV

Exposure)

Elongation at

Break

Decreased

from 16.8%

to 5.6%

[12]

PET Fibers

5% PMPA

(forms o-

hydroxybenz

ophenone)

42 days

(Accelerated

Aging)

Tensile

Strength

Good

Retention
[13]

Table 3: Migration Resistance
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Polymer
Matrix

Additive
Test
Conditions

Migrated
Amount

Barrier
Effectivene
ss

Source(s)

PP Film
Benzophenon

e

48 h at 70°C

(into cake)
3,800 µg/g Poor Barrier

PP/EVOH/PP

Film

Benzophenon

e

48 h at 70°C

(into cake)
1,400 µg/g

Moderate

Barrier
[14]

PET/SiOx/PE

Film

Benzophenon

e

48 h at 70°C

(into cake)
Negligible

Excellent

Barrier
[14]

HDPE
Various

Additives
N/A

68 migrating

chemicals

identified

Variable

Experimental Protocols
Standardized testing is crucial for the objective evaluation of UV stabilizer performance. The

methodologies below are based on widely accepted ASTM and ISO standards.

Accelerated Weathering
This test simulates the damaging effects of long-term outdoor exposure.

Apparatus: Xenon-arc or fluorescent UV accelerated weathering chamber.

Sample Preparation: Prepare polymer samples (e.g., 75 mm x 150 mm plaques or films)

containing the specified concentration of UV stabilizer (e.g., 0.1% - 0.5% w/w). Include a

control sample with no stabilizer.

Procedure (based on ASTM G154/D4329):

Mount samples in the chamber.

Program a cycle of alternating UV exposure and moisture. A typical cycle includes:
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UV Cycle: 8 hours of UV irradiation from a fluorescent lamp at a controlled irradiance

(e.g., 0.63 W/m² at 340 nm) and temperature (e.g., 50°C).

Condensation Cycle: 4 hours in the dark with condensation at a controlled temperature.

Expose samples for a specified duration (e.g., 500, 1000, or 2000 hours).

Remove samples at predetermined intervals for evaluation.

Yellowness Index (YI) Measurement
This method quantifies the change in color of a plastic towards yellow, which is a common sign

of degradation.

Apparatus: Spectrophotometer or tristimulus colorimeter.

Procedure (based on ASTM D1925/E313):

Calibrate the instrument using a standard white reference.

Measure the tristimulus values (X, Y, Z) of the unexposed (control) sample.

Measure the tristimulus values of the samples after accelerated weathering.

Calculate the Yellowness Index (YI) using the appropriate formula for the standard. A

positive change (ΔYI) indicates increased yellowing.[6][15][16]

Mechanical Property Analysis
This analysis measures the retention of physical properties, which is the ultimate indicator of a

polymer's stability.

Apparatus: Universal testing machine.

Sample Preparation: Use dumbbell-shaped specimens as specified by standards like ASTM

D638. Test samples before and after accelerated weathering.

Procedure (Tensile Testing):
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Place the specimen in the grips of the testing machine.

Apply a tensile load at a constant rate of extension until the specimen breaks.

Record the tensile strength (stress at break) and elongation at break (strain at break).

Calculate the percentage retention of these properties compared to the unexposed

samples.[12]

Experimental and Evaluation Workflow
The logical flow from sample preparation to final performance comparison is crucial for

systematic evaluation.
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UV Stabilizer Evaluation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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